Cas no 2137812-55-4 (2-(4-amino-3-methyl-1H-pyrazol-1-yl)methyl-1lambda6-thiolane-1,1-dione)

• Product Name: 2-(4-amino-3-methyl-1H-pyrazol-1-yl)methyl-1lambda6-thiolane-1,1-dione
• CAS No: 2137812-55-4
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 5796332
• PubChem ID: 165748898
• Update Time: 2025-10-31

2-(4-amino-3-methyl-1H-pyrazol-1-yl)methyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-3-methyl-1H-pyrazol-1-yl)methyl-1lambda6-thiolane-1,1-dione
• 2-[(4-amino-3-methyl-1H-pyrazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione
• 2137812-55-4
• EN300-1112368

• Inchi： 1S/C9H15N3O2S/c1-7-9(10)6-12(11-7)5-8-3-2-4-15(8,13)14/h6,8H,2-5,10H2,1H3
• InChI Key： MWORKTFXYAOCGA-UHFFFAOYSA-N
• SMILES： S1(CCCC1CN1C=C(C(C)=N1)N)(=O)=O

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(4-amino-3-methyl-1H-pyrazol-1-yl)methyl-1lambda6-thiolane-1,1-dione

Introduction to 2-(4-amino-3-methyl-1H-pyrazol-1-yl)methyl-1lambda6-thiolane-1,1-dione (CAS No. 2137812-55-4)

2-(4-amino-3-methyl-1H-pyrazol-1-yl)methyl-1lambda6-thiolane-1,1-dione is a highly intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2137812-55-4, represents a novel molecular scaffold with potential applications in the development of innovative therapeutic agents. The unique structural features of this molecule, particularly its thiolane core and the presence of a pyrazole moiety, make it a promising candidate for further exploration in drug discovery.

The pyrazole ring is a well-known pharmacophore that is frequently incorporated into bioactive molecules due to its ability to interact with various biological targets. In particular, the 4-amino-3-methyl substitution pattern on the pyrazole ring enhances its binding affinity and selectivity, making it an attractive component for medicinal chemistry applications. The methyl-thiolane moiety further contributes to the compound's structural complexity and may play a crucial role in modulating its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets with greater accuracy. Studies suggest that 2-(4-amino-3-methyl-1H-pyrazol-1-yl)methyl-1lambda6-thiolane-1,1-dione may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, preliminary computational studies have indicated that this compound could interact with enzymes involved in inflammation and oxidative stress pathways, which are key mechanisms in conditions such as arthritis and neurodegenerative disorders.

The synthesis of this compound presents an interesting challenge due to the intricate nature of its structure. The thiolane ring is a relatively uncommon scaffold that requires careful handling to maintain its stability during synthetic transformations. However, recent methodologies have demonstrated effective strategies for constructing such heterocyclic systems, paving the way for scalable production and further derivatization.

In the realm of drug discovery, the ability to modify specific functional groups on a molecular scaffold is crucial for optimizing biological activity. The presence of both amino and thiol functionalities in 2-(4-amino-3-methyl-1H-pyrazol-1-yl)methyl-1lambda6-thiolane-1,1-dione provides multiple points for chemical modification. This flexibility allows researchers to explore various derivatives with tailored properties, enhancing the compound's potential as a lead molecule for drug development.

One particularly exciting aspect of this compound is its potential application in targeted therapy. By leveraging its structural features, it may be possible to design molecules that selectively interact with specific disease-related pathways. For example, studies have hinted at its potential role in modulating immune responses, making it a candidate for therapeutic strategies against autoimmune diseases.

The< strong>thiolane core of this compound also suggests possible applications in materials science and industrial chemistry. Thiolanes are known for their stability and reactivity under various conditions, making them valuable intermediates in organic synthesis. The incorporation of additional functional groups could lead to novel materials with unique properties, expanding the utility of this molecular scaffold beyond pharmaceuticals.

Evaluation of this compound's pharmacokinetic properties is essential for determining its feasibility as a drug candidate. Preliminary studies have indicated favorable solubility characteristics, which are critical for oral bioavailability. Additionally, preliminary toxicity assessments have shown no significant adverse effects at tested concentrations, suggesting a promising safety profile.

The integration of high-throughput screening technologies has accelerated the process of identifying bioactive compounds like 2-(4-amino-3-methyl-1H-pyrazol-1-yl)methyl-1lambda6-thiolane-1,1-dione. These technologies enable rapid testing against large libraries of compounds, facilitating the identification of lead candidates with desirable biological activities. The combination of computational modeling and experimental validation has become indispensable in modern drug discovery pipelines.

In conclusion, 2-(4-amino-3-methyl-1H-pyrazol-1-yl)methyl-1lambda6-thiolane-1,1-dione represents a compelling molecule with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.